Cas no 1443342-24-2 ((4-chloro-3-fluorophenyl)-cyclopropylmethanol)

• Product Name: (4-chloro-3-fluorophenyl)-cyclopropylmethanol
• CAS No: 1443342-24-2
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD16293525
• CID: 5180208
• Update Time: 2026-03-05

(4-chloro-3-fluorophenyl)-cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-cyclopropylmethanol

• MDL： MFCD16293525
• Inchi： 1S/C10H10ClFO/c11-8-4-3-7(5-9(8)12)10(13)6-1-2-6/h3-6,10,13H,1-2H2
• InChI Key： GJUFEXDUYHUCNO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(F)=C1)(C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-chloro-3-fluorophenyl)-cyclopropylmethanol

Comprehensive Overview of (4-chloro-3-fluorophenyl)-cyclopropylmethanol (CAS No. 1443342-24-2)

The compound (4-chloro-3-fluorophenyl)-cyclopropylmethanol (CAS No. 1443342-24-2) is a fluorinated and chlorinated aromatic alcohol with a cyclopropyl substituent. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chloro and fluoro groups enhances its reactivity and selectivity, which is why it is often explored in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons (4-chloro-3-fluorophenyl)-cyclopropylmethanol is gaining attention is its role in structure-activity relationship (SAR) studies. Scientists are investigating how modifications to its core structure affect biological activity, which is crucial for optimizing drug candidates. The cyclopropyl group, in particular, is known to improve metabolic stability and bioavailability, making this compound a promising scaffold for medicinal chemistry. Recent publications have highlighted its use in the design of novel anti-inflammatory and anticancer agents, aligning with the growing demand for precision medicine.

From a synthetic chemistry perspective, the preparation of (4-chloro-3-fluorophenyl)-cyclopropylmethanol involves multi-step organic reactions, including halogenation and cyclopropanation. Its CAS No. 1443342-24-2 is frequently searched in chemical databases by researchers looking for reliable synthetic protocols. Given the rising interest in green chemistry, there is also a push to develop more sustainable methods for producing such intermediates, reducing the use of hazardous reagents and solvents.

In addition to its pharmaceutical applications, (4-chloro-3-fluorophenyl)-cyclopropylmethanol is being studied for its potential in material science. Fluorinated compounds are known for their thermal and chemical stability, making them suitable for high-performance polymers and coatings. This dual applicability in both life sciences and industrial chemistry underscores its versatility and broad appeal.

Another trending topic related to this compound is its role in AI-driven drug discovery. With the increasing use of machine learning in molecular design, researchers are leveraging databases containing compounds like (4-chloro-3-fluorophenyl)-cyclopropylmethanol to train predictive models. These models help identify new drug candidates faster, reducing the time and cost associated with traditional screening methods. This intersection of chemistry and artificial intelligence is a hot topic in scientific communities and online forums.

For those sourcing (4-chloro-3-fluorophenyl)-cyclopropylmethanol, quality and purity are critical factors. Suppliers often provide analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound’s CAS No. 1443342-24-2 serves as a unique identifier, helping buyers verify its authenticity. As the demand for high-purity chemicals grows, transparency in sourcing and manufacturing processes has become a major concern for end-users.

In summary, (4-chloro-3-fluorophenyl)-cyclopropylmethanol (CAS No. 1443342-24-2) is a multifaceted compound with significant potential in drug development, material science, and computational chemistry. Its unique structural features and broad applicability make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an even greater role in addressing global health and industrial challenges.